Cas no 306737-19-9 (methyl 1-ethyl-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

• Product Name: methyl 1-ethyl-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• CAS No: 306737-19-9
• MF: C₁₅H₁₇N₃O₅
• MW: 319.312583684921
• CID: 5947509
• PubChem ID: 5190246
• Update Time: 2025-06-08

methyl 1-ethyl-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-ethyl-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• 5-Pyrimidinecarboxylic acid, 1-ethyl-1,2,3,4-tetrahydro-6-methyl-4-(3-nitrophenyl)-2-oxo-, methyl ester
• SR-01000005017-1
• Oprea1_388119
• SR-01000005017
• Oprea1_293327
• F0168-0001
• Z46740135
• AKOS001262312
• methyl 3-ethyl-4-methyl-6-(3-nitrophenyl)-2-oxo-1,6-dihydropyrimidine-5-carboxylate
• 306737-19-9
• AKOS016042921

• Inchi： 1S/C15H17N3O5/c1-4-17-9(2)12(14(19)23-3)13(16-15(17)20)10-6-5-7-11(8-10)18(21)22/h5-8,13H,4H2,1-3H3,(H,16,20)
• InChI Key： IALRZHYLVAIFFH-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC)C(C)=C(C(OC)=O)C(C2=CC=CC([N+]([O-])=O)=C2)N1

Computed Properties

• Exact Mass: 319.11682065g/mol
• Monoisotopic Mass: 319.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 520.6±50.0 °C(Predicted)
• pka: 10.77±0.70(Predicted)

Additional information on methyl 1-ethyl-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Introduction to Methyl 1-ethyl-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS No. 306737-19-9)

Methyl 1-ethyl-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by its CAS number 306737-19-9, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of multiple functional groups, including nitrophenyl and tetrahydropyrimidine, makes it a promising candidate for further investigation in medicinal chemistry.

The molecular framework of Methyl 1-ethyl-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate encompasses a variety of chemical entities that contribute to its unique properties. The nitrophenyl moiety is particularly noteworthy, as nitroaromatic compounds are well-documented for their biological activity and have been extensively studied for their potential in drug discovery. The tetrahydropyrimidine core is another critical feature, as it is a common scaffold in many bioactive molecules and has been implicated in various pharmacological mechanisms.

In recent years, there has been a growing interest in the development of new heterocyclic compounds for therapeutic purposes. Heterocycles are integral to many drugs on the market today, and their structural diversity allows for a wide range of biological activities. The compound Methyl 1-ethyl-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate exemplifies this trend, as it combines several pharmacophoric elements that are known to interact with biological targets.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The carboxylate group and the ethyl substituent provide opportunities for further functionalization, enabling chemists to explore a myriad of derivatives. These derivatives could potentially exhibit enhanced biological activity or improved pharmacokinetic properties compared to the parent compound.

The synthesis of Methyl 1-ethyl-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate involves multiple steps that require precise control over reaction conditions. The introduction of the nitro group into the phenyl ring is a critical step that must be carefully optimized to ensure high yield and purity. Additionally, the formation of the tetrahydropyrimidine ring requires expertise in cyclization reactions and an understanding of the electronic effects that influence reactivity.

Recent advancements in synthetic methodologies have made it possible to access complex heterocyclic compounds more efficiently than ever before. Techniques such as transition metal-catalyzed reactions and flow chemistry have significantly improved the scalability and reproducibility of synthetic routes. These advancements are particularly relevant to Methyl 1-ethyl-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate, as they provide chemists with powerful tools to explore its structural space.

The biological activity of Methyl 1-ethyl-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate has not yet been fully elucidated; however, preliminary studies suggest that it may possess interesting pharmacological properties. The combination of the nitrophenyl and tetrahydropyrimidine moieties suggests potential interactions with various biological targets. For instance, nitroaromatic compounds have been shown to exhibit anti-inflammatory and anticancer effects, while tetrahydropyrimidines are known for their role in central nervous system (CNS) drug development.

In conclusion, Methyl 1-ethyl-6-methyl-4-(3-nitrophenyl)-2-oxyoно́о́о́о́о́о́о́о́о́о́о́о́о́о́о́óxο-o^tetrathreohpyridine carbox ylato (CAS No. 30673719) is a versatile compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it an attractive candidate for further investigation into drug discovery. As synthetic methodologies continue to evolve，the accessibility of such compounds will undoubtedly lead to new insights into their biological activities and therapeutic applications.